[(E)-Indeno[1,2-b]quinoxalin-11-ylideneamino] furan-2-carboxylate

• CAS No.: 312538-03-7
• Product Name: [(E)-Indeno[1,2-b]quinoxalin-11-ylideneamino] furan-2-carboxylate
• Molecular Formula: C20H11N3O3
• Molecular Weight: 341.3 g/mol
• IUPAC Name: [(E)-indeno[1,2-b]quinoxalin-11-ylideneamino] furan-2-carboxylate
• Standard InChI: InChI=1S/C20H11N3O3/c24-20(16-10-5-11-25-16)26-23-18-13-7-2-1-6-12(13)17-19(18)22-15-9-4-3-8-14(15)21-17/h1-11H/b23-18+
• Standard InChIKey: WBSWWONMTZEOGS-PTGBLXJZSA-N
• Isomeric SMILES: C1=CC=C\2C(=C1)C3=NC4=CC=CC=C4N=C3/C2=N/OC(=O)C5=CC=CO5
• SMILES: C1=CC=C2C(=C1)C3=NC4=CC=CC=C4N=C3C2=NOC(=O)C5=CC=CO5
• Canonical SMILES: C1=CC=C2C(=C1)C3=NC4=CC=CC=C4N=C3C2=NOC(=O)C5=CC=CO5
• Appearance: Solid powder
• Description: IQ3 is a selective JNK3 inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: IQ3; IQ-3; IQ 3
• Reference: 1: Borowiec A, Kontny E, Smolis-Bąk E, Kowalik I, Majos E, Załucka L, Plaziński K, Maśliński W, Szwed H, Dabrowski R. Prospective assessment of cytokine IL-15 activity in patients with refractory atrial fibrillation episodes. Cytokine. 2015 Jul;74(1):164-70. doi: 10.1016/j.cyto.2015.04.002. Epub 2015 Apr 27. PubMed PMID: 25936571.; 2: Ikezaki K, Komori T, Arai Y, Yanagida T. Lever arm extension of myosin VI is unnecessary for the adjacent binding state. Biophysics (Nagoya-shi). 2015 Feb 28;11:47-53. doi: 10.2142/biophysics.11.47. eCollection 2015. Review. PubMed PMID: 27493514; PubMed Central PMCID: PMC4736786.; 3: Lebentrau S, May M, Maurer O, Schostak M, Lehsnau M, Ecke T, Al-Dumaini S, Hallmann S, Ahmed AM, Braun V, Haferkamp A, Bauer RM, Stief CG, Baumunk D, Hoschke B, Braun HP, Schäfer C, Hipp M, Maurer J, Braun KP, Wolff I, Brookman-May S, Gilfrich C. [Rates of prostate-specific antigen testing for early detection of prostate cancer: a first comparison of German results with current international data]. Urologe A. 2014 May;53(5):715-24. doi: 10.1007/s00120-014-3453-0. German. PubMed PMID: 24700162.; 4: Stockfleth E, Gupta G, Peris K, Aractingi S, Dakovic R, Alomar A. Reduction in lesions from Lmax: a new concept for assessing efficacy of field-directed therapy for actinic keratosis. Results with imiquimod 3.75%. Eur J Dermatol. 2014 Jan-Feb;24(1):23-7. doi: 10.1684/ejd.2014.2265. PubMed PMID: 24589500.; 5: Moon JY, Kwon W, Suh S, Cheong JC, In MK, Chung BC, Kim JY, Choi MH. Reference ranges for urinary levels of testosterone and epitestosterone, which may reveal gonadal function, in a Korean male population. J Steroid Biochem Mol Biol. 2014 Mar;140:100-5. doi: 10.1016/j.jsbmb.2013.12.001. Epub 2013 Dec 12. PubMed PMID: 24333796.; 6: Crawley SW, Liburd J, Shaw K, Jung Y, Smith SP, Côté GP. Identification of calmodulin and MlcC as light chains for Dictyostelium myosin-I isozymes. Biochemistry. 2011 Aug 2;50(30):6579-88. doi: 10.1021/bi2007178. Epub 2011 Jul 8. PubMed PMID: 21671662.; 7: Caride AJ, Bennett RD, Strehler EE. Kinetic analysis reveals differences in the binding mechanism of calmodulin and calmodulin-like protein to the IQ motifs of myosin-10. Biochemistry. 2010 Sep 21;49(37):8105-16. doi: 10.1021/bi100644q. PubMed PMID: 20731332; PubMed Central PMCID: PMC3818122.; 8: Razsolov NA, Krapivnitskaia TA, Khashba BG. [Results of intelligence investigations in civil pilots with atherosclerotic changes in cerebral vessels]. Aviakosm Ekolog Med. 2009 Mar-Apr;43(2):50-2. Russian. PubMed PMID: 19621804.; 9: Bennett RD, Caride AJ, Mauer AS, Strehler EE. Interaction with the IQ3 motif of myosin-10 is required for calmodulin-like protein-dependent filopodial extension. FEBS Lett. 2008 Jul 9;582(16):2377-81. doi: 10.1016/j.febslet.2008.05.051. Epub 2008 Jun 18. PubMed PMID: 18570893.; 10: Manceva S, Lin T, Pham H, Lewis JH, Goldman YE, Ostap EM. Calcium regulation of calmodulin binding to and dissociation from the myo1c regulatory domain. Biochemistry. 2007 Oct 23;46(42):11718-26. Epub 2007 Oct 2. PubMed PMID: 17910470; PubMed Central PMCID: PMC2566900.; 11: Terrak M, Rebowski G, Lu RC, Grabarek Z, Dominguez R. Structure of the light chain-binding domain of myosin V. Proc Natl Acad Sci U S A. 2005 Sep 6;102(36):12718-23. Epub 2005 Aug 24. PubMed PMID: 16120677; PubMed Central PMCID: PMC1200277.; 12: Mortelmans K, Post M, Thijs V, Herroelen L, Budts W. The influence of percutaneous atrial septal defect closure on the occurrence of migraine. Eur Heart J. 2005 Aug;26(15):1533-7. Epub 2005 Mar 3. PubMed PMID: 15746154.; 13: Patel-King RS, Gorbatyuk O, Takebe S, King SM. Flagellar radial spokes contain a Ca2+-stimulated nucleoside diphosphate kinase. Mol Biol Cell. 2004 Aug;15(8):3891-902. Epub 2004 Jun 11. PubMed PMID: 15194815; PubMed Central PMCID: PMC491844.; 14: Chan PW, Abdel-Latif ME. Cost of hospitalization for respiratory syncytial virus chest infection and implications for passive immunization strategies in a developing nation. Acta Paediatr. 2003 Apr;92(4):481-5. PubMed PMID: 12801117.; 15: Bayley P, Martin S, Browne P, Royer C. Time-resolved fluorescence anisotropy studies show domain-specific interactions of calmodulin with IQ target sequences of myosin V. Eur Biophys J. 2003 May;32(2):122-7. Epub 2003 Jan 31. PubMed PMID: 12734700.; 16: Gillespie PG, Cyr JL. Calmodulin binding to recombinant myosin-1c and myosin-1c IQ peptides. BMC Biochem. 2002 Nov 26;3:31. Epub 2002 Nov 26. PubMed PMID: 12453307; PubMed Central PMCID: PMC139967.; 17: Li Z, Sacks DB. Elucidation of the interaction of calmodulin with the IQ motifs of IQGAP1. J Biol Chem. 2003 Feb 7;278(6):4347-52. Epub 2002 Nov 20. PubMed PMID: 12446675.; 18: Martin SR, Bayley PM. Regulatory implications of a novel mode of interaction of calmodulin with a double IQ-motif target sequence from murine dilute myosin V. Protein Sci. 2002 Dec;11(12):2909-23. PubMed PMID: 12441389; PubMed Central PMCID: PMC2373755.; 19: Terrak M, Otterbein LR, Wu G, Palecanda LA, Lu RC, Dominguez R. Crystallization, X-ray characterization and selenomethionine phasing of Mlc1p bound to IQ motifs from myosin V. Acta Crystallogr D Biol Crystallogr. 2002 Oct;58(Pt 10 Pt 2):1882-5. Epub 2002 Sep 28. PubMed PMID: 12351846.; 20: Chan PW, Samsinah HH, Arpin HZ, Mustafa AM, de Bruyne JA. Serum Eosinophilic Cationic Protein (ECP) in Asthmatic Malaysian Children. Med J Malaysia. 2002 Jun;57(2):201-4. PubMed PMID: 24326651.
• PubChem Compound: 5405540
• Last Modified: Nov 12 2021